Cas no 157665-53-7 (tert-Butyl 4-amino-3-fluorobenzoate)

Tert-Butyl 4-amino-3-fluorobenzoate is a fluorinated benzoate ester derivative with a tert-butyl ester group and an amino substituent at the 4-position. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both amino and fluorine functional groups enhances its reactivity, enabling selective modifications for the development of complex molecules. The tert-butyl ester moiety offers stability under various reaction conditions while remaining cleavable when required. Its well-defined structure and purity make it suitable for use in cross-coupling reactions, amide formations, and other transformations requiring precise functional group compatibility.

tert-Butyl 4-amino-3-fluorobenzoate structure

157665-53-7 structure

Product Name:tert-Butyl 4-amino-3-fluorobenzoate

CAS No:157665-53-7

MF:C₁₁H₁₄FNO₂

MW:211.232766628265

CID:107837

PubChem ID:10420674

Update Time:2025-06-08

tert-Butyl 4-amino-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-amino-3-fluorobenzoate
- Benzoic acid,4-amino-3-fluoro-, 1,1-dimethylethyl ester
- Tert-butyl-4-amino-3-fluorobenzoate
- AG-E-06725
- AK135027
- CTK4C9432
- EN001188
- PubChem19660
- SureCN355461
- t-butyl (4-amino-3-fluoro) benzoate
- tert-butyl 3-fluoro-4-aminobenzoate
- Benzoic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester
- FYHPHTHRJPRDSU-UHFFFAOYSA-N
- A1-23067
- DTXSID50439604
- Benzoic acid,4-amino-3-fluoro-,1,1-dimethylethyl ester
- EN300-120699
- SB79081
- MFCD08703399
- SCHEMBL355461
- 157665-53-7
- CS-0141838
- BS-49315
- 4-Amino-3-fluoro-benzoic acid tert-butyl ester
- tert-Butyl4-amino-3-fluorobenzoate
- E79816
- AKOS011977320
- 4-Amino-3-Fluoro-Benzoic Acid 1,1-Dimethylethyl Ester
- DB-299216
- MDL： MFCD08703399
- Inchi： 1S/C11H14FNO2/c1-11(2,3)15-10(14)7-4-5-9(13)8(12)6-7/h4-6H,13H2,1-3H3
- InChI Key： FYHPHTHRJPRDSU-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C(=O)OC(C)(C)C)N

Computed Properties

Exact Mass: 211.10092
Monoisotopic Mass: 211.10085685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.152
Boiling Point: 321.076°C at 760 mmHg
Flash Point: 147.982°C
Refractive Index: 1.524
PSA: 52.32

tert-Butyl 4-amino-3-fluorobenzoate Pricemore >>

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